Cas no 1806704-31-3 (Ethyl 4-mercapto-2-(2-oxopropyl)benzoate)

• Product Name: Ethyl 4-mercapto-2-(2-oxopropyl)benzoate
• CAS No: 1806704-31-3
• MF: C₁₂H₁₄O₃S
• MW: 238.302762508392
• CID: 4794991
• Update Time: 2023-08-17

Ethyl 4-mercapto-2-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-mercapto-2-(2-oxopropyl)benzoate

• Inchi： 1S/C12H14O3S/c1-3-15-12(14)11-5-4-10(16)7-9(11)6-8(2)13/h4-5,7,16H,3,6H2,1-2H3
• InChI Key： VFTRCIKYBAUSOV-UHFFFAOYSA-N
• SMILES： SC1C=CC(C(=O)OCC)=C(C=1)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 1.9
• Topological Polar Surface Area: 44.4